Cas no 26675-96-7 (2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)-
• CAS No: 26675-96-7
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 1427901
• PubChem ID: 1472065
• Update Time: 2025-11-02

2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)-
• MFCD04124040
• 3-propyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione
• 3-propyl-6-(trifluoromethyl)-1H-pyrimidine-2,4-dione
• 3-propyl-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 10J-561S
• 26675-96-7
• AKOS015991688

• Inchi： 1S/C8H9F3N2O2/c1-2-3-13-6(14)4-5(8(9,10)11)12-7(13)15/h4H,2-3H2,1H3,(H,12,15)
• InChI Key： YNJXTFVDOWICIX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N1)=O)CCC)=O)(F)F

Computed Properties

• Exact Mass: 222.06167
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)-

Comprehensive Guide to 2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)- (CAS No. 26675-96-7)

2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)- (CAS No. 26675-96-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and propyl substitutions, serves as a crucial intermediate in the synthesis of various bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this molecule has become increasingly relevant in modern medicinal chemistry.

The molecular structure of 3-propyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione features a pyrimidine core with strategically positioned functional groups that enhance its reactivity and binding properties. Researchers have particularly focused on its potential as a building block for nucleoside analogs, which are essential in antiviral and anticancer drug development. Recent studies highlight its utility in creating compounds that target specific enzymatic pathways, making it valuable for precision medicine applications.

In the agrochemical sector, CAS 26675-96-7 has shown promise as a precursor for novel crop protection agents. The trifluoromethyl group contributes to improved metabolic stability and bioavailability, addressing key challenges in pesticide formulation. As sustainable agriculture gains momentum, this compound's role in developing environmentally friendly pesticides aligns with current industry trends toward reduced ecological impact.

The synthesis and applications of 2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)- have been extensively studied in academic and industrial settings. Its versatility stems from the pyrimidine scaffold's ability to participate in diverse chemical reactions, enabling the creation of structurally complex molecules. Pharmaceutical companies are particularly interested in its potential for developing small molecule inhibitors targeting specific disease pathways.

From a market perspective, the demand for fluorinated pyrimidine derivatives like 26675-96-7 continues to rise, driven by advancements in drug discovery and agricultural chemistry. The compound's unique properties make it suitable for high-throughput screening programs, where researchers evaluate thousands of compounds for biological activity. This aligns with current pharmaceutical industry needs for efficient lead compound identification.

Quality control and characterization of 3-propyl-6-(trifluoromethyl)uracil (an alternative name for this compound) require sophisticated analytical techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to ensure purity and confirm structural integrity, which are critical for research and development applications. These analytical methods have become standard practice in compound verification processes.

The stability and storage conditions for CAS 26675-96-7 are important considerations for researchers and manufacturers. Proper handling typically involves protection from moisture and extreme temperatures to maintain the compound's integrity over time. These storage requirements are consistent with best practices for handling heterocyclic compounds in research settings.

Recent patent literature reveals growing interest in 3-propyl-6-(trifluoromethyl)-2,4-dioxopyrimidine derivatives, particularly in applications related to kinase inhibition and enzyme modulation. This reflects broader trends in pharmaceutical research toward targeted therapies and personalized medicine approaches. The compound's structural features make it particularly suitable for these cutting-edge applications.

Environmental and safety assessments of 2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)- indicate that it can be handled safely with standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this chemical, including proper ventilation and personal protective equipment.

The future outlook for 26675-96-7 appears promising, with potential applications expanding into new areas of medicinal chemistry and materials science. As research continues to uncover novel biological activities associated with this scaffold, its importance in drug discovery pipelines is likely to increase. The compound's versatility positions it well for addressing current challenges in therapeutic development and agrochemical innovation.

Academic institutions and pharmaceutical companies continue to investigate the full potential of 3-propyl-6-(trifluoromethyl)pyrimidine-2,4-dione, with particular focus on its role in developing next-generation therapeutics. The compound's unique combination of structural features makes it particularly valuable for addressing drug resistance challenges in various disease areas.

For researchers seeking reliable sources of CAS 26675-96-7, several specialized chemical suppliers offer this compound with varying purity grades. The selection of appropriate grade depends on the intended application, with pharmaceutical-grade materials requiring the highest purity standards. This availability supports ongoing research efforts across multiple disciplines.

In conclusion, 2,4(1H,3H)-Pyrimidinedione, 3-propyl-6-(trifluoromethyl)- represents an important building block in modern chemical research. Its applications span pharmaceutical development, agricultural chemistry, and materials science, reflecting the growing importance of fluorinated heterocycles in addressing contemporary scientific challenges. As research progresses, this compound is likely to play an increasingly significant role in the development of innovative solutions across multiple industries.